4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-4-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid
• InChI: InChI=1S/C22H19NO5/c1-27-20-13-17(21(24)25)9-12-19(20)16-7-10-18(11-8-16)23-22(26)28-14-15-5-3-2-4-6-15/h2-13H,14H2,1H3,(H,23,26)(H,24,25)
• InChI Key: JGFRTFRFYNNLKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C22H19NO5
• Molecular Weight: 377.4 g/mol

Description

4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, also known as Cbz-APM, is a versatile and widely used acid in the scientific research community. It is used in a variety of applications, from synthesis of other compounds to biochemical and physiological studies. Cbz-APM is a white crystalline solid with a melting point of approximately 160-162°C and a molecular weight of 314.36 g/mol. This compound is highly soluble in water, ethanol, and methanol, and can be synthesized in various ways.

Scientific Research Applications

4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% is widely used in scientific research for various applications. It is commonly used in the synthesis of other compounds, such as peptides and proteins. It is also used in biochemical and physiological studies, such as in the study of the biochemical and physiological effects of drugs. 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% is also used in the study of enzyme kinetics, as well as in the study of the structure and function of proteins. Additionally, it is used in the study of the metabolism of drugs, as well as in the study of the interactions between drugs and their receptors.

Mechanism of Action

The mechanism of action of 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes, such as kinases and phosphatases. It is also believed to act as an inhibitor of the formation of disulfide bridges between proteins, which can lead to the breakdown of the proteins. Additionally, it is believed that 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% can interact with the active sites of enzymes, leading to inhibition of their activity.
Biochemical and Physiological Effects
4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% has been studied for its biochemical and physiological effects. Studies have shown that 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% can inhibit the activity of enzymes, such as kinases and phosphatases, as well as the formation of disulfide bridges between proteins. Additionally, it has been shown to interact with the active sites of enzymes, leading to the inhibition of their activity. 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% has also been shown to interact with the receptors of certain drugs, leading to the inhibition of their activity. Additionally, 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% has been shown to have an effect on the metabolism of certain drugs, leading to the inhibition of their activity.

Advantages and Limitations for Lab Experiments

4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% has several advantages and limitations for lab experiments. One advantage is that it is highly soluble in water, ethanol, and methanol, making it easy to use in lab experiments. Additionally, it can be synthesized in several ways, making it easy to obtain. However, 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% is not very stable and can decompose at temperatures above 100°C, so it must be handled with care. Additionally, the mechanism of action of 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% is not fully understood, so its effects on biochemical and physiological processes must be studied further.

Future Directions

There are several future directions for 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% research. One direction is to further study the biochemical and physiological effects of 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% on enzymes, proteins, and drug receptors. Additionally, further research can be done to study the mechanism of action of 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% and its effects on the metabolism of drugs. Additionally, further research can be done to develop more efficient and cost-effective synthesis methods for 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95%. Finally, further research can be done to develop methods to stabilize 4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% so that it is more stable and less prone to decomposition.

Synthesis Methods

4-(4-Cbz-Aminopheny)-3-methoxybenzoic acid, 95% can be synthesized in several ways, including a two-step reaction of 4-amino-3-methoxybenzoic acid and 4-chlorobenzoyl chloride, as well as a three-step reaction of 4-chlorobenzoyl chloride and 4-aminobenzoic acid. In the two-step synthesis, 4-amino-3-methoxybenzoic acid is reacted with 4-chlorobenzoyl chloride in the presence of catalytic amounts of base, such as sodium carbonate or sodium hydroxide. The reaction is completed by heating the reaction mixture at a temperature of approximately 100°C for 1-2 hours. In the three-step synthesis, 4-chlorobenzoyl chloride is reacted with 4-aminobenzoic acid in the presence of a base such as sodium carbonate or sodium hydroxide. The reaction is completed by heating the reaction mixture for 1-2 hours at a temperature of approximately 100°C.